![molecular formula C18H18N2O3 B2528143 N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide CAS No. 899964-21-7](/img/structure/B2528143.png)
N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide
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Overview
Description
N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide, also known as CPQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. CPQ is a derivative of quinoline, a heterocyclic organic compound that is widely used in the pharmaceutical industry. CPQ has shown promising results in various studies, making it a valuable tool for researchers in different fields.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : The compound has been involved in the synthesis of heterocyclic structures such as thiazoloquinolines and furoquinolines, indicating its utility in constructing complex molecular frameworks. These syntheses involve various chemical reactions, including coupling, electrophilic substitution, and cyclopropanation processes, demonstrating the compound's versatility in organic synthesis (El’chaninov & Aleksandrov, 2017), (Szakonyi et al., 2002).
Cyclopropanation Mechanisms : Studies on cyclopropane derivatives highlight innovative cyclopropanation processes to obtain constrained amino acid systems and novel heterocyclic systems. These findings underscore the compound's role in advancing the synthesis of cyclopropane-containing molecules and exploring their chemical behavior (Szakonyi et al., 2002), (Parella et al., 2013).
Palladium-Catalyzed Cyclization : The utility of palladium catalysis in cyclizing N-substituted furamides to produce quinoline derivatives, highlights the compound's potential in facilitating complex cyclization reactions and expanding the toolkit for synthesizing fused heterocycles (Lindahl et al., 2006).
Anticancer Activity of Derivatives : Research involving cyclopropane carbohydrazide derivatives showcases the exploration of anticancer activities, suggesting the compound's relevance in medicinal chemistry for developing potential therapeutics (Swamy et al., 2016).
Mechanism of Action
Target of Action
Furan derivatives have been noted for their significant position in medicinal chemistry . They have been associated with remarkable therapeutic efficacy, inspiring the creation of numerous innovative antibacterial agents .
Mode of Action
Furan derivatives have been associated with antimicrobial activity . They may interact with microbial proteins or enzymes, disrupting their normal function and leading to the death of the microorganism .
Biochemical Pathways
Furan derivatives have been associated with a wide range of prospects in the field of organic chemistry and medicinal chemistry .
Result of Action
Furan derivatives have been associated with remarkable therapeutic efficacy .
Properties
IUPAC Name |
N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c21-17(16-4-2-10-23-16)19-14-7-8-15-13(11-14)3-1-9-20(15)18(22)12-5-6-12/h2,4,7-8,10-12H,1,3,5-6,9H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMJROPYNTMGLIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)N(C1)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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